Cas no 2750605-00-4 (Methyl 5-bromo-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 5-bromo-1H-pyrazole-3-carboxylate
• CAS No: 2750605-00-4
• MF: C₅H₅BrN₂O₂
• MW: 205.009400129318
• CID: 6785200
• PubChem ID: 71463783
• Update Time: 2025-06-14

Methyl 5-bromo-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• MFCD27987968
• 2246373-43-1
• methyl5-bromo-1H-pyrazole-3-carboxylate
• SY024058
• A857239
• MFCD23701497
• D70033
• FS-3741
• DB-360990
• Methyl 5-Bromopyrazole-3-carboxylate
• STL557717
• 1H-Pyrazole-3-carboxylic acid, 5-bromo-, methyl ester
• Methyl 3-bromo-1H-pyrazole-5-carboxylate
• Methyl 5-bromo-1H-pyrazole-3-carboxylate
• BBL103907
• DTXSID40855692
• 1328893-17-9
• DB-417118
• CS-0137498
• AKOS016009037
• C5H5BrN2O2
• SCHEMBL20517628
• 2750605-00-4
• AU-004/43508430

• Inchi： 1S/C5H5BrN2O2/c1-10-5(9)3-2-4(6)8-7-3/h2H,1H3,(H,7,8)
• InChI Key： RLDJSZKPUPTTNO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=NN1

Computed Properties

• Exact Mass: 203.95344g/mol
• Monoisotopic Mass: 203.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55Ų

Additional information on Methyl 5-bromo-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 5-bromo-1H-pyrazole-3-carboxylate (CAS No. 2750605-00-4)

Methyl 5-bromo-1H-pyrazole-3-carboxylate (CAS No. 2750605-00-4) is a versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This pyrazole derivative has garnered significant attention due to its unique structural properties and potential applications in drug discovery. With the increasing demand for small molecule inhibitors and bioactive intermediates, this compound has become a focal point in modern synthetic chemistry.

The molecular structure of Methyl 5-bromo-1H-pyrazole-3-carboxylate features a bromine substituent at the 5-position, enhancing its reactivity in cross-coupling reactions. Researchers often explore its role in Suzuki-Miyaura coupling and Buchwald-Hartwig amination, which are critical for constructing complex molecules. Its ester functional group further allows for derivatization, making it a valuable building block in medicinal chemistry.

In recent years, the compound has been linked to studies on kinase inhibitors, a hot topic in oncology research. With the rise of targeted cancer therapies, Methyl 5-bromo-1H-pyrazole-3-carboxylate is frequently investigated for its potential to modulate key enzymatic pathways. Its compatibility with high-throughput screening (HTS) platforms also makes it a preferred choice for drug discovery pipelines.

Another area of interest is its application in agrochemical development. As the global focus shifts toward sustainable farming, researchers are exploring pyrazole-based compounds for their herbicidal and pesticidal properties. The bromo-substituted pyrazole core of this compound offers a promising scaffold for designing next-generation crop protection agents.

From a synthetic perspective, Methyl 5-bromo-1H-pyrazole-3-carboxylate is often discussed in the context of green chemistry. Innovations in catalytic processes and solvent-free reactions have improved its production efficiency, aligning with the industry's push for environmentally friendly synthesis. This aligns with the growing demand for sustainable chemical manufacturing practices.

For researchers seeking custom synthesis or bulk quantities, the compound is available through specialized suppliers. Its stability under standard storage conditions and compatibility with common organic solvents make it a practical choice for laboratory use. Additionally, its spectroscopic data (NMR, IR, and MS) are well-documented, facilitating its identification and quality control.

In summary, Methyl 5-bromo-1H-pyrazole-3-carboxylate (CAS No. 2750605-00-4) is a multifaceted compound with broad relevance in pharmaceutical, agrochemical, and material science applications. Its structural features and reactivity profile continue to inspire innovations in organic synthesis and drug design, cementing its status as a key player in modern chemistry.